Cas no 1038294-62-0 (3H-1,2,4-Triazole-3-thione, 2,4-dihydro-5-methyl-4-(2,2,2-trifluoroethyl)-)
1038294-62-0 structure
Product Name:3H-1,2,4-Triazole-3-thione, 2,4-dihydro-5-methyl-4-(2,2,2-trifluoroethyl)-
CAS No:1038294-62-0
MF:C5H6F3N3S
MW:197.1814494133
CID:5295500
Update Time:2023-08-26
3H-1,2,4-Triazole-3-thione, 2,4-dihydro-5-methyl-4-(2,2,2-trifluoroethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 5-methyl-4-(2,2,2-trifluoroethyl)-4H-1,2,4-triazole-3-thiol
- 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-5-methyl-4-(2,2,2-trifluoroethyl)-
-
- Inchi： 1S/C5H6F3N3S/c1-3-9-10-4(12)11(3)2-5(6,7)8/h2H2,1H3,(H,10,12)
- InChI Key： UCVYNIZJHHZFHG-UHFFFAOYSA-N
- SMILES： S=C1NN=C(C)N1CC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 235
- XLogP3: 1.1
- Topological Polar Surface Area: 59.7
3H-1,2,4-Triazole-3-thione, 2,4-dihydro-5-methyl-4-(2,2,2-trifluoroethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01061072-1g |
5-Methyl-4-(2,2,2-trifluoroethyl)-4h-1,2,4-triazole-3-thiol |
1038294-62-0 | 95% | 1g |
￥5383.0 | 2023-04-06 | |
| Enamine | EN300-782066-0.05g |
5-methyl-4-(2,2,2-trifluoroethyl)-4H-1,2,4-triazole-3-thiol |
1038294-62-0 | 95.0% | 0.05g |
$468.0 | 2025-02-22 | |
| Enamine | EN300-782066-0.1g |
5-methyl-4-(2,2,2-trifluoroethyl)-4H-1,2,4-triazole-3-thiol |
1038294-62-0 | 95.0% | 0.1g |
$490.0 | 2025-02-22 | |
| Enamine | EN300-782066-0.25g |
5-methyl-4-(2,2,2-trifluoroethyl)-4H-1,2,4-triazole-3-thiol |
1038294-62-0 | 95.0% | 0.25g |
$513.0 | 2025-02-22 | |
| Enamine | EN300-782066-0.5g |
5-methyl-4-(2,2,2-trifluoroethyl)-4H-1,2,4-triazole-3-thiol |
1038294-62-0 | 95.0% | 0.5g |
$535.0 | 2025-02-22 | |
| Enamine | EN300-782066-1.0g |
5-methyl-4-(2,2,2-trifluoroethyl)-4H-1,2,4-triazole-3-thiol |
1038294-62-0 | 95.0% | 1.0g |
$557.0 | 2025-02-22 | |
| Enamine | EN300-782066-2.5g |
5-methyl-4-(2,2,2-trifluoroethyl)-4H-1,2,4-triazole-3-thiol |
1038294-62-0 | 95.0% | 2.5g |
$1089.0 | 2025-02-22 | |
| Enamine | EN300-782066-5.0g |
5-methyl-4-(2,2,2-trifluoroethyl)-4H-1,2,4-triazole-3-thiol |
1038294-62-0 | 95.0% | 5.0g |
$1614.0 | 2025-02-22 | |
| Enamine | EN300-782066-10.0g |
5-methyl-4-(2,2,2-trifluoroethyl)-4H-1,2,4-triazole-3-thiol |
1038294-62-0 | 95.0% | 10.0g |
$2393.0 | 2025-02-22 |
3H-1,2,4-Triazole-3-thione, 2,4-dihydro-5-methyl-4-(2,2,2-trifluoroethyl)- Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
1038294-62-0 (3H-1,2,4-Triazole-3-thione, 2,4-dihydro-5-methyl-4-(2,2,2-trifluoroethyl)-) Related Products
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